Cerium-140

• IUPAC Name: cerium-140
• InChI: InChI=1S/Ce/i1+0
• InChI Key: GWXLDORMOJMVQZ-IGMARMGPSA-N
• Canonical SMILES: [Ce]
• Isomeric SMILES: [140Ce]
• Molecular Formula: Ce
• DSSTOX Substance ID: DTXSID80931242
• Molecular Weight: 139.90545 g/mol
• CAS No.: 14191-73-2

Description

Cerium-140 is a stable isotope of the element cerium, which is part of the lanthanide series in the periodic table. Cerium is the most abundant of the rare-earth elements and is found in various minerals such as bastnasite and monazite. This compound constitutes approximately 88.45% of naturally occurring cerium . This isotope is notable for its applications in various scientific fields due to its unique properties.

Scientific Research Applications

Cerium-140 has a wide range of applications in scientific research:

Chemistry: Used as a catalyst in organic synthesis and in the production of fine chemicals.

Biology: Employed in studies of cellular processes and as a tracer in biological systems.

Medicine: Investigated for its potential use in cancer treatment and as an antioxidant.

Industry: Utilized in the manufacturing of glass, ceramics, and as a polishing agent.

Mechanism of Action

Cerium oxide nanoparticles have unique functional mechanisms against pathogens through the reversible conversion of oxidation state between Ce (III) and Ce (IV).

Safety and Hazards

Cerium-140 can cause serious eye damage and is very toxic to aquatic life with long-lasting effects. It is recommended to avoid release to the environment and to wear protective gloves, eye protection, and face protection.

Future Directions

The development of a new synthetic route to Ce (IV)-based MOFs crystallizing in the MIL-140 structure paves the way for higher IBU diversity in Ce (IV)-MOFs. This could lead to the creation of new materials with unique properties and potential applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: Cerium-140 can be isolated from cerium-containing minerals through a series of chemical processes. One common method involves the extraction of cerium from monazite sand using sulfuric acid, followed by the separation of cerium from other rare-earth elements through solvent extraction techniques .

Industrial Production Methods: In industrial settings, cerium is often produced by the reduction of cerium(III) fluoride with calcium at high temperatures. Another method involves the electrolysis of molten cerium chloride. These processes yield cerium metal, which can then be further purified to obtain this compound .

Chemical Reactions Analysis

Types of Reactions: Cerium-140, like other cerium isotopes, undergoes various chemical reactions, including oxidation, reduction, and complexation.

Oxidation: Cerium readily oxidizes to form cerium dioxide (CeO2), a reaction that is commonly used in catalytic converters.

Reduction: Cerium(IV) can be reduced to cerium(III) using reducing agents such as hydrogen or carbon monoxide.

Complexation: Cerium forms complexes with various ligands, which are used in different catalytic and industrial applications.

Common Reagents and Conditions:

Oxidation: Oxygen or air at elevated temperatures.

Reduction: Hydrogen gas or carbon monoxide at high temperatures.

Complexation: Various organic ligands under controlled pH and temperature conditions.

Major Products:

Oxidation: Cerium dioxide (CeO2).

Reduction: Cerium(III) compounds.

Complexation: Cerium-ligand complexes.

Comparison with Similar Compounds

Cerium-138: Less abundant, used in specific nuclear applications.

Cerium-142: Also less abundant, with applications in nuclear science.

Cerium-140’s unique combination of abundance and chemical properties makes it particularly valuable for a wide range of applications.